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Compound of Interest

Compound Name: GSK2945 hydrochloride

Cat. No.: B8084197

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in their

experiments with GSK2945 hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is GSK2945 hydrochloride and what is its mechanism of action?

A1: GSK2945 hydrochloride is a potent and specific antagonist of the nuclear receptor REV-

ERBα. REV-ERBα is a key component of the circadian clock and acts as a transcriptional

repressor of several genes, including those involved in metabolism and inflammation. By

antagonizing REV-ERBα, GSK2945 hydrochloride can de-repress the transcription of REV-

ERBα target genes, thereby modulating various physiological processes.[1][2]

Q2: What are the common challenges encountered when working with GSK2945
hydrochloride?

A2: Common challenges include issues with solubility, stability, and achieving consistent

experimental results. This guide provides detailed troubleshooting for these and other specific

problems.
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Q3: How should I store GSK2945 hydrochloride?

A3: GSK2945 hydrochloride powder should be stored at -20°C for up to three years. Stock

solutions in solvent should be stored at -80°C for up to one year.[2] For shorter-term storage of

stock solutions, -80°C is suitable for up to 6 months and -20°C for up to 1 month, preferably

under a nitrogen atmosphere. To avoid degradation from repeated freeze-thaw cycles, it is

recommended to aliquot the stock solution.[1]

Troubleshooting Guide
Problem 1: Poor Solubility or Precipitation of GSK2945
Hydrochloride
Symptoms:

The compound does not fully dissolve in the chosen solvent.

Precipitation is observed after a short period or upon dilution in aqueous media.

Possible Causes and Solutions:
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Cause Solution

Inappropriate Solvent

GSK2945 hydrochloride has limited solubility in

aqueous solutions. For in vitro studies, DMSO is

the recommended solvent. For in vivo studies,

co-solvents or specific formulations are

necessary.

Low-Quality or Hygroscopic Solvent

Use high-purity, anhydrous DMSO. Hygroscopic

DMSO can significantly impact the solubility of

the product.[1]

Precipitation Upon Dilution

When diluting a DMSO stock solution into an

aqueous buffer or cell culture medium, do so

gradually while vortexing to minimize

precipitation. The final DMSO concentration in

the assay should be kept low (typically <0.5%)

and consistent across all experimental

conditions.

Insufficient Dissolution Technique
To aid dissolution, gentle heating and/or

sonication can be applied.[1]

Problem 2: Inconsistent or No Biological Effect
Observed
Symptoms:

High variability in IC50 values across experiments.

Lack of expected biological effect (e.g., no change in target gene expression).

Possible Causes and Solutions:
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Cause Solution

Compound Degradation

Ensure proper storage of both the powder and

stock solutions. Prepare fresh dilutions from the

stock solution for each experiment.

Cell Health and Passage Number

Use healthy, exponentially growing cells within a

consistent and low passage number range.

Senescent or unhealthy cells may respond

differently to treatment.

Inconsistent Cell Seeding Density

Optimize and maintain a consistent cell seeding

density for each experiment to avoid variations

in cell number at the time of analysis.

Suboptimal Incubation Time

Optimize the incubation time to allow for the

biological effects of REV-ERBα antagonism to

manifest. This may require a time-course

experiment.

Low Target Expression

Confirm the expression of REV-ERBα in your

cell line. The level of REV-ERBα can vary

between cell types and under different culture

conditions.

Off-Target Effects

While GSK2945 is reported to be highly specific,

consider the possibility of off-target effects,

especially at high concentrations. It is crucial to

use the lowest effective concentration and

include appropriate controls.

Quantitative Data
Table 1: In Vitro Activity of GSK2945 Hydrochloride

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b8084197/docs?utm_src=pdf-body#technical-support-center-gsk2945-hydrochloride-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8084197?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Species Value Reference

EC50 (REV-ERBα

antagonism)
Mouse 21.5 µM [1][2]

EC50 (REV-ERBα

antagonism)
Human 20.8 µM [1][2]

EC50 (Bmal1

luciferase reporter)
Not Specified 2.05 µM [1][2]

Table 2: Solubility of GSK2945 Hydrochloride

Solvent Concentration Remarks Reference

DMSO
20.83 mg/mL (45.50

mM)

Requires sonication.

Use newly opened

DMSO.

[1]

10% DMSO / 90%

Corn Oil

≥ 2.08 mg/mL (4.54

mM)
Clear solution. [1]

10% DMSO / 90%

(20% SBE-β-CD in

Saline)

2.08 mg/mL (4.54

mM)

Suspended solution.

Requires sonication.

Suitable for oral and

intraperitoneal

injection.

[1]

Experimental Protocols
Cell Viability Assay (MTT Assay)
This protocol is adapted for determining the effect of GSK2945 hydrochloride on cell viability.

Materials:

Cells of interest

Complete cell culture medium
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GSK2945 hydrochloride

DMSO (anhydrous)

96-well flat-bottom plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

sterile PBS)

Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

Phosphate-buffered saline (PBS)

Multichannel pipette

Microplate reader

Procedure:

Cell Seeding:

Trypsinize and count cells.

Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000

cells/well) in 100 µL of complete culture medium.

Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell

attachment.

Compound Treatment:

Prepare a stock solution of GSK2945 hydrochloride in DMSO.

Prepare serial dilutions of GSK2945 hydrochloride in culture medium. It is recommended

to perform a wide range of concentrations to determine the IC50 value.

Include a vehicle control (medium with the same concentration of DMSO as the highest

GSK2945 hydrochloride concentration) and a no-cell control (medium only for
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background measurement).

Remove the old medium from the wells and add 100 µL of the prepared compound

dilutions or controls.

Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

MTT Addition:

After incubation, add 10 µL of 5 mg/mL MTT solution to each well.

Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible.

Solubilization:

Carefully aspirate the medium containing MTT.

Add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Mix

gently with a pipette.

Data Acquisition:

Read the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability relative to the vehicle control.

Western Blot for REV-ERBα Target Gene Expression
This protocol outlines the detection of changes in the expression of REV-ERBα target proteins,

such as CYP7A1 or BMAL1, following treatment with GSK2945 hydrochloride.

Materials:

Cells or tissue lysates treated with GSK2945 hydrochloride

RIPA buffer with protease and phosphatase inhibitors

BCA protein assay kit
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Laemmli sample buffer

SDS-PAGE gels

Transfer buffer

PVDF membrane

Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

Primary antibodies (e.g., anti-CYP7A1, anti-BMAL1, anti-β-actin)

HRP-conjugated secondary antibody

Enhanced chemiluminescence (ECL) substrate

Imaging system

Procedure:

Protein Extraction:

Lyse cells or tissues in RIPA buffer.

Determine protein concentration using a BCA assay.

SDS-PAGE and Transfer:

Normalize protein amounts and prepare samples with Laemmli buffer.

Separate proteins by SDS-PAGE.

Transfer proteins to a PVDF membrane.

Immunoblotting:

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary antibody overnight at 4°C.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8084197?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash the membrane three times with TBST.

Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

Wash the membrane three times with TBST.

Detection:

Incubate the membrane with ECL substrate.

Visualize the protein bands using an imaging system.

Quantify band intensities and normalize to a loading control (e.g., β-actin).

Visualizations
REV-ERBα Signaling Pathway

Nucleus

Cytoplasm

CLOCK:BMAL1
Heterodimer RORE

Binds & Activates

REV-ERBα

Binds & Represses

ROR
Binds & Activates

Target Genes
(e.g., Bmal1, Npas2)

Regulates Transcription

Metabolic Genes
(e.g., Cyp7a1)

Regulates Transcription

REV-ERBα mRNATranscription

GSK2945
Hydrochloride

Antagonizes

REV-ERBα Protein

Translocates

Translation

Click to download full resolution via product page

Caption: REV-ERBα signaling pathway and the action of GSK2945 hydrochloride.
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Experimental Workflow for Cell-Based Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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